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Compound of Interest

Compound Name: 3,5-Dimethylphenol-d10

Cat. No.: B15383901

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical waste is paramount. This guide provides essential, immediate safety and
logistical information for the disposal of 3,5-Dimethylphenol-d10, a deuterated form of 3,5-
Dimethylphenol. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Hazard Profile and Safety Precautions

3,5-Dimethylphenol is classified as toxic if swallowed or in contact with skin, and it can cause
severe skin burns and eye damage.[1] It is also harmful to aquatic life.[2] Therefore, stringent
safety measures must be observed during handling and disposal.

Personal Protective Equipment (PPE): Before handling 3,5-Dimethylphenol-d10, it is
mandatory to wear appropriate personal protective equipment. This includes:

Eye Protection: Chemical safety glasses or a face shield.[1]
o Hand Protection: Handle with gloves that have been inspected prior to use.[1]

» Skin and Body Protection: Wear a chemical-resistant suit and dispose of contaminated
clothing immediately.[3]

o Respiratory Protection: In case of dust formation or inadequate ventilation, wear a self-
contained breathing apparatus.[1][2]
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Spill and Emergency Procedures

In the event of a spill, immediate action is necessary to contain the substance and prevent

exposure.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[1][2]
Ventilate: Ensure the area is well-ventilated.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[1][2]

Cleanup: For solid spills, sweep the substance into covered, sealable containers for
disposal.[4][5] Avoid creating dust.[1][2] For liquid spills, use an inert absorbent material.

Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap
and water solution.[3]

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison center or doctor.[1][6]

If on Skin: Immediately remove all contaminated clothing and rinse the skin with
water/shower.[1]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[1]

Proper Disposal Protocol

The recommended method for the disposal of 3,5-Dimethylphenol-d10 is through incineration

by a licensed disposal company.[2]
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Step-by-Step Disposal Procedure:

e Segregation: Collect waste 3,5-Dimethylphenol-d10 and any contaminated materials (e.g.,

absorbent paper, gloves) in a dedicated, properly labeled, and sealed container.

o Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizers, bases, acid chlorides, and acid anhydrides.

[4]

» Licensed Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste disposal company. The material should be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[2]

o Contaminated Packaging: Dispose of the original container as unused product.[1][2]

Quantitative Safety Data

Parameter Value

Reference

Acute Toxicity, Oral (Category o
H301: Toxic if swallowed

[1]

3)
Acute Toxicity, Dermal H311: Toxic in contact with o
(Category 3) skin

. . H314: Causes severe skin
Skin Corrosion (Category 1B)
burns and eye damage

] ) Isolate spill or leak area for at
Immediate Precautionary
) least 25 meters (75 feet) for
Measure (Spill) ]
solids.

[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,5-

Dimethylphenol-d10.

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b15383901?utm_src=pdf-body
https://www.echemi.com/sds/35-xylenol-pid_Seven2992.html
https://www.chemicalbook.com/msds/3-5-dimethylphenol.pdf
https://www.cdhfinechemical.com/images/product/msds/37_948124134_3,5-DIMETHYLPHENOL-CASNO-108-68-9-MSDS.pdf
https://www.chemicalbook.com/msds/3-5-dimethylphenol.pdf
https://www.cdhfinechemical.com/images/product/msds/37_948124134_3,5-DIMETHYLPHENOL-CASNO-108-68-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_948124134_3,5-DIMETHYLPHENOL-CASNO-108-68-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_948124134_3,5-DIMETHYLPHENOL-CASNO-108-68-9-MSDS.pdf
https://cameochemicals.noaa.gov/chemical/20262
https://www.benchchem.com/product/b15383901?utm_src=pdf-body
https://www.benchchem.com/product/b15383901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15383901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Emergency

Evacuate and Ventilate Area

l

Contain Spill
(Prevent entry to drains)

Preparation & Handling

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) Collect with Inert Material

Waste C‘ ?llection

Segregate Waste 3,5-Dimethylphenol-d10 Place in a Sealed Container for Disposal

Add to Waste Stream

Collect in a Labeled, Sealed Container T —————————————————

Temporag?f Storage

Store in a Cool, Dry, Ventilated Area

Y

Away from Incompatible Materials

Final li 'isposal

Arrange for Licensed
Hazardous Waste Disposal

v

Incineration with Afterburner and Scrubber

Disposal Complete

\

Click to download full resolution via product page

Disposal Workflow for 3,5-Dimethylphenol-d10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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